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Compound of Interest

Compound Name: BE 24566B

Cat. No.: B15568019

For Researchers, Scientists, and Drug Development Professionals

Compound Identification and Mechanism of Action:
BE 24566B as an Endothelin Receptor Antagonist

Initial research into the compound BE 24566B reveals that it is not a beta-blocker, but rather a
fungal metabolite with a distinct mechanism of action. BE 24566B functions as an endothelin
(ET) receptor antagonist.[1][2][3] It is a polyketide isolated from Streptomyces violaceusniger
and also exhibits antibiotic properties against several bacterial strains.[1][4]

In the context of cardiovascular research, its primary interest lies in its ability to block
endothelin receptors. The endothelin system plays a crucial role in vascular tone, blood
pressure regulation, and the pathophysiology of various cardiovascular diseases. There are
two main endothelin receptor subtypes, ETA and ETB, which are involved in vasoconstriction,
vasodilation, cell proliferation, and fibrosis. BE 24566B has been shown to antagonize both
ETA and ETB receptors. This dual antagonism makes it a valuable tool for investigating the
roles of the endothelin system in cardiovascular health and disease.

Quantitative Data for BE 24566B

The following table summarizes the reported in vitro activity of BE 24566B.
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Parameter Species/System Value Reference

Endothelin Receptor

Antagonism
IC50 for ETA Receptor  Not Specified 11 uM
IC50 for ETB N
Not Specified 3.9uM
Receptor
Antibacterial Activity
(MIC)
Bacillus subtilis 1.56 pg/mL
Bacillus cereus 1.56 pg/mL
Staphylococcus
1.56 pg/mL
aureus
Micrococcus luteus 1.56 pg/mL

Enterococcus faecalis  3.13 pg/mL

Streptococcus
) 3.13 pg/mL
thermophilus

Signaling Pathways and Experimental Workflows
Endothelin Signhaling Pathway and BE 24566B Inhibition
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In Vitro Characterization

Receptor Binding Assays
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Functional Assays
(e.g., Aortic Ring Vasoconstriction)
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Cell-Based Assays
(e.g., Cardiomyocyte Hypertrophy)

In Vivo Evvaluation

Pharmacokinetics (PK)
and
Pharmacodynamics (PD)

:

Efficacy Models
(e.g., Hypertension, Heart Failure)

:

Toxicology Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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